(E)-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(o-tolyl)acrylamide

• IUPAC Name: (E)-N-[2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)ethyl]-3-(2-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C19H20FN3O3S/c1-14-5-3-4-6-15(14)7-10-19(24)21-11-12-23-18-13-16(20)8-9-17(18)22(2)27(23,25)26/h3-10,13H,11-12H2,1-2H3,(H,21,24)/b10-7+
• InChI Key: VKTIPKLSHSGHNX-JXMROGBWSA-N
• Canonical SMILES: CC1=CC=CC=C1C=CC(=O)NCCN2C3=C(C=CC(=C3)F)N(S2(=O)=O)C
• Isomeric SMILES: CC1=CC=CC=C1/C=C/C(=O)NCCN2C3=C(C=CC(=C3)F)N(S2(=O)=O)C
• Molecular Formula: C19H20FN3O3S
• Molecular Weight: 389.4 g/mol
• CAS No.: 2035018-18-7

Description

(E)-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(o-tolyl)acrylamide is a useful research compound. Its molecular formula is C19H20FN3O3S and its molecular weight is 389.45. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Compound Synthesis Research indicates that derivatives of acrylamide, such as the compound , are important in heterocyclic chemistry. They serve as building blocks in synthesizing various heterocyclic compounds. For instance, compounds with structural similarities have been utilized in synthesizing derivatives with potential as antibacterial and antifungal agents, highlighting their significance in medicinal chemistry (Pokotylo et al., 2019), (Sahu et al., 2020).

Polymer Chemistry The compound is structurally relevant to the field of polymer chemistry. Similar compounds have been employed in the synthesis of acrylic copolymers, indicating the potential use of this compound in developing novel polymeric materials with specific properties, such as bioconjugation capabilities (Rossi et al., 2008).

Anticancer Research Compounds bearing a resemblance to (E)-N-(2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)-3-(o-tolyl)acrylamide have shown promising results in anticancer research, specifically in inhibiting tubulin polymerization, a mechanism that can be exploited for anticancer drug development (Kamal et al., 2014).

Electron Transport and Semiconductor Research The compound's structural framework is related to materials used in semiconductor research, particularly in the synthesis of semiconducting polymers, which are crucial for organic photovoltaic applications (Kawashima et al., 2013).